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Compound of Interest

Compound Name: N-(2-chloroethyl)-4-nitroaniline

Cat. No.: B1182650

An In-depth Technical Guide to N,N-bis(2-chloroethyl)-4-nitroaniline

For researchers, scientists, and professionals in drug development, this document provides a
comprehensive overview of the chemical properties, synthesis, and potential biological
relevance of N,N-bis(2-chloroethyl)-4-nitroaniline.

Chemical Structure and Identification

N,N-bis(2-chloroethyl)-4-nitroaniline is an aromatic amine derivative. Its structure consists of a
4-nitroaniline core substituted on the amino group with two 2-chloroethyl chains. The presence
of the nitrogen mustard moiety (bis(2-chloroethyl)amine) suggests potential alkylating
properties, a feature common in certain classes of chemotherapeutic agents.

Caption: 2D Structural Formula of N,N-bis(2-chloroethyl)-4-nitroaniline.

Physicochemical Properties

A summary of the key physicochemical properties of N,N-bis(2-chloroethyl)-4-nitroaniline is
provided in the table below. These properties are essential for understanding the compound's
behavior in various experimental and biological systems.
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Property

Value

Source

IUPAC Name

N,N-bis(2-chloroethyl)-4-
nitroaniline

[1]

Molecular Formula

C10H12CI2N202

(112131

Molecular Weight

263.12 g/mol

[1](21[3]

Canonical SMILES

C1=CC(=CC=C1N(CCCl)CCCl
)--INVALID-LINK--[O-]

[1]

UMNFMWKZDRHCFP-

InChl Key [1]
UHFFFAOYSA-N

CAS Number 55743-71-0 [2]
NSC-42074, 4-Nitro-[N,N-

Synonyms [1]

bis(2-chloroethyl)]aniline

Experimental Protocols: Synthesis

The synthesis of N,N-bis(2-chloroethyl)-4-nitroaniline can be approached through a multi-step

process. A plausible synthetic route, based on related procedures for similar compounds,

involves the initial hydroxyalkylation of 4-nitroaniline followed by chlorination. A patent for a

similar compound, N,N-bis(2-chloroethyl)-2-nitro-p-toluidine, describes a process involving the

reaction of the parent aniline with ethylene oxide, followed by nitration.[4]

Step 1: Hydroxyethylation of 4-Nitroaniline

The initial step involves the reaction of 4-nitroaniline with ethylene oxide to introduce two

hydroxyethyl groups onto the amino nitrogen.

e Reactants: 4-nitroaniline, ethylene oxide.

e Solvent: A suitable solvent such as water or a polar organic solvent may be used.

e Procedure: 4-nitroaniline is dissolved or suspended in the chosen solvent. Ethylene oxide is

then introduced into the reaction mixture. The reaction is typically carried out under

controlled temperature and pressure.
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e Product: N,N-bis(2-hydroxyethyl)-4-nitroaniline.
Step 2: Chlorination of N,N-bis(2-hydroxyethyl)-4-nitroaniline

The di-hydroxyethyl intermediate is then converted to the final product by replacing the
hydroxyl groups with chlorine atoms.

o Reactants: N,N-bis(2-hydroxyethyl)-4-nitroaniline, a chlorinating agent (e.g., thionyl chloride,
phosphorus oxychloride).

o Procedure: The di-hydroxyethyl intermediate is treated with a chlorinating agent, often in an
inert solvent. The reaction mixture is typically heated to drive the reaction to completion.
Following the reaction, the product is isolated and purified, for example, by crystallization.

e Product: N,N-bis(2-chloroethyl)-4-nitroaniline.

An alternative approach could involve the direct chlorination of 4-nitroaniline, although this may
lead to a mixture of products.[5]
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Caption: Proposed Synthesis Workflow for N,N-bis(2-chloroethyl)-4-nitroaniline.

Potential Biological Activity and Signaling

While specific signaling pathways for N,N-bis(2-chloroethyl)-4-nitroaniline are not extensively
documented in the provided search results, the presence of the nitrogen mustard group is a
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strong indicator of potential biological activity. Nitrogen mustards are known alkylating agents
that can form covalent bonds with nucleophilic groups in biomolecules, including DNA. This
alkylation can lead to DNA damage, inhibition of DNA replication and transcription, and
ultimately, apoptosis.

The parent compound, 4-nitroaniline, is known to be toxic and can cause methemoglobinemia.
[6] The toxicity of related chloronitroanilines has been investigated in isolated rat hepatocytes,
where they were shown to induce cellular damage and deplete intracellular glutathione levels.

[7]

Given its structure, it is plausible that N,N-bis(2-chloroethyl)-4-nitroaniline could act as a DNA
alkylating agent, a mechanism of action shared by many anticancer drugs. Further research
would be required to elucidate the specific signaling pathways affected by this compound. A
hypothetical pathway could involve the following steps:
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Caption: Hypothetical Signaling Pathway for DNA Damage by an Alkylating Agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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